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Compound of Interest

Compound Name: GSK205

Cat. No.: B2660447 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working in cell culture environments.

Introduction: GSK205 is a potent and selective antagonist of the Transient Receptor Potential

Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in a variety of

physiological processes.[1][2] By inhibiting TRPV4, GSK205 blocks the influx of calcium (Ca²⁺)

and modulates downstream signaling pathways.[1][2] This makes it a valuable tool for studying

cellular responses to osmotic and mechanical stimuli, as well as for investigating its therapeutic

potential in conditions like inflammation and pain.[3][4][5] Proper preparation and storage of

GSK205 stock solutions are critical for ensuring experimental reproducibility and accuracy.

Quantitative Data Summary
The following table summarizes the key properties of GSK205 for laboratory use.
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Property Value Source(s)

Molecular Weight 481.45 g/mol [1][2]

Chemical Formula C₂₄H₂₅BrN₄S [1][2]

CAS Number 1263068-83-2 [1][2]

Appearance
Light yellow to orange solid

powder
[2][6]

IC₅₀
4.19 µM (for inhibiting TRPV4-

mediated Ca²⁺ influx)
[2][5]

Solubility
Highly soluble in DMSO (≥100

mg/mL)
[1][2]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[2]

Experimental Protocols
Materials Required

GSK205 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile, precision pipettes and tips

Vortex mixer

Sonicator (recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Safety Precautions
Handle GSK205 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

Consult the Safety Data Sheet (SDS) for GSK205 before handling.

Protocol for Preparing a 50 mM High-Concentration
Stock Solution
This protocol provides instructions for preparing a 50 mM stock solution of GSK205 in DMSO.

Calculation:

Molecular Weight (MW): 481.45 g/mol

To prepare a 50 mM (0.050 mol/L) solution, you need:

Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × MW (g/mol) / 1000

For 1 mL of 50 mM stock: 1 mL × 50 mM × 481.45 / 1000 = 24.07 mg

Step-by-Step Procedure:

Weighing: Accurately weigh 24.07 mg of GSK205 powder and transfer it to a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of high-quality DMSO to the tube containing the GSK205 powder.

Dissolving: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

fully dissolved.

Sonication (Recommended): If the compound does not dissolve completely, sonicate the

solution for 5-10 minutes.[1][2] This can aid in the dissolution of small particulates.

Sterilization (Optional): If required for your specific application, the concentrated stock

solution can be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter.
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Protocol for Preparing a Working Solution in Cell
Culture Medium
This protocol describes the dilution of the high-concentration stock for use in cell culture

experiments (e.g., a final concentration of 10 µM).

Calculate Dilution: Perform a serial dilution. First, dilute the 50 mM stock solution in sterile

culture medium to create an intermediate stock. For example, to make a 10 mM intermediate

stock, add 2 µL of the 50 mM stock to 8 µL of medium.

Final Dilution: Add the intermediate stock to your final volume of cell culture medium to

achieve the desired concentration. For example, to prepare 10 mL of medium with a final

GSK205 concentration of 10 µM:

Add 10 µL of the 10 mM intermediate stock to 10 mL of culture medium.

Mix and Apply: Gently mix the medium by swirling or pipetting up and down before adding it

to your cells.

DMSO Control: It is crucial to maintain a final DMSO concentration below 0.5% (and ideally

below 0.1%) in the culture medium to avoid solvent-induced cytotoxicity. Prepare a vehicle

control by adding the same final concentration of DMSO to a separate set of cells.

Storage and Handling of Solutions
Powder: Store the GSK205 powder at -20°C, protected from light and moisture.[1]

Stock Solution: Aliquot the high-concentration stock solution into single-use volumes in

sterile cryovials to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -80°C for

long-term stability (up to 2 years).[2]

Visualizations
Experimental Workflow: GSK205 Stock Solution
Preparation
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Preparation

Storage & Use

1. Weigh GSK205 Powder

2. Add DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C

6. Dilute for Working Solution
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Caption: Workflow for preparing and storing GSK205 stock solutions.

Signaling Pathway: GSK205 Inhibition of TRPV4
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Caption: GSK205 acts as an antagonist to block the TRPV4 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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